2-[4-(Methoxymethyl)pyrimidin-2-yl]ethanamine

Specification

• CAS No.: 1506822-54-3
• Molecular Formula: C8H13N3O
• Molecular Weight: 167.212
• IUPAC Name: 2-[4-(methoxymethyl)pyrimidin-2-yl]ethanamine
• Standard InChI: InChI=1S/C8H13N3O/c1-12-6-7-3-5-10-8(11-7)2-4-9/h3,5H,2,4,6,9H2,1H3
• Standard InChI Key: YUDISKHKDSDHIP-UHFFFAOYSA-N
• SMILES: COCC1=NC(=NC=C1)CCN

Introduction

2-[4-(Methoxymethyl)pyrimidin-2-yl]ethanamine is a chemical compound belonging to the pyrimidine family, which are aromatic heterocyclic compounds containing two nitrogen atoms at positions 1 and 3 of the six-membered ring. This compound is identified by its CAS number, 1506822-54-3, and has a molecular formula of C8H13N3O with a molecular weight of 167.21 g/mol.

Synthesis Steps:

• Formation of the Pyrimidine Ring: This can be achieved through various methods such as cyclization of appropriate precursors.

• Alkylation: The methoxymethyl group is introduced via alkylation reactions.

• Purification: The final product is purified using techniques like recrystallization or chromatography.

Types of Reactions:

• Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxides.

• Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield reduced forms of the compound.

• Substitution: Nucleophilic substitution reactions are common, where the methoxymethyl group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

• Oxidation: Hydrogen peroxide, potassium permanganate.

• Reduction: Lithium aluminum hydride, sodium borohydride.

• Substitution: Various nucleophiles such as amines, thiols, and alcohols in the presence of a base like sodium hydroxide or potassium carbonate.

Scientific Research Applications

2-[4-(Methoxymethyl)pyrimidin-2-yl]ethanamine has several scientific research applications:

• Chemistry: Used as a building block in the synthesis of more complex pyrimidine derivatives.

• Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

• Medicine: Investigated for its potential use in drug development, particularly in the treatment of diseases such as cancer and infectious diseases.

Biological Activity

Research indicates that this compound exhibits several biological activities:

Antimicrobial Activity:

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL

This compound has shown effectiveness against certain strains of bacteria, suggesting potential applications in treating bacterial infections.

Comparison with Similar Compounds

2-[4-(Methoxymethyl)pyrimidin-2-yl]ethanamine is unique due to the presence of the methoxymethyl group, which influences its chemical reactivity and biological activity. Similar compounds include:

• 2-(Pyridin-2-yl)pyrimidine: Similar structure but with a pyridine ring instead of the methoxymethyl group.

• 2-(4-Methylpyrimidin-2-yl)ethanamine: Similar structure but with a methyl group instead of the methoxymethyl group.

• 2-(4-Chloropyrimidin-2-yl)ethanamine: Similar structure but with a chlorine atom instead of the methoxymethyl group.